Cas no 1795295-74-7 (N-(cyanomethyl)-2-[(4-cyanophenyl)formamido]-N-propylacetamide)

N-(cyanomethyl)-2-[(4-cyanophenyl)formamido]-N-propylacetamide is a specialized organic compound featuring dual cyano functional groups and an acetamide backbone, making it a versatile intermediate in synthetic chemistry. Its structure allows for selective reactivity in amidation and cyanation reactions, facilitating applications in pharmaceutical and agrochemical research. The presence of both aromatic and aliphatic nitrile groups enhances its utility in heterocyclic synthesis, particularly for constructing nitrogen-containing scaffolds. The compound's balanced polarity and moderate solubility in common organic solvents contribute to its ease of handling in multistep syntheses. Its well-defined molecular architecture supports precise modifications, making it valuable for developing bioactive molecules or functional materials.
N-(cyanomethyl)-2-[(4-cyanophenyl)formamido]-N-propylacetamide structure
1795295-74-7 structure
Product Name:N-(cyanomethyl)-2-[(4-cyanophenyl)formamido]-N-propylacetamide
CAS No:1795295-74-7
MF:C15H16N4O2
MW:284.313142776489
CID:6288074
PubChem ID:86794148
Update Time:2025-05-20

N-(cyanomethyl)-2-[(4-cyanophenyl)formamido]-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

    • AKOS033550978
    • Z1695864221
    • 1795295-74-7
    • 4-cyano-N-[2-[cyanomethyl(propyl)amino]-2-oxoethyl]benzamide
    • EN300-6589909
    • N-(cyanomethyl)-2-[(4-cyanophenyl)formamido]-N-propylacetamide
    • Inchi: 1S/C15H16N4O2/c1-2-8-19(9-7-16)14(20)11-18-15(21)13-5-3-12(10-17)4-6-13/h3-6H,2,8-9,11H2,1H3,(H,18,21)
    • InChI Key: VNWRALUKPHSNOY-UHFFFAOYSA-N
    • SMILES: O=C(CNC(C1C=CC(C#N)=CC=1)=O)N(CC#N)CCC

Computed Properties

  • Exact Mass: 284.12732577g/mol
  • Monoisotopic Mass: 284.12732577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 97Ų

N-(cyanomethyl)-2-[(4-cyanophenyl)formamido]-N-propylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6589909-0.05g
N-(cyanomethyl)-2-[(4-cyanophenyl)formamido]-N-propylacetamide
1795295-74-7 95.0%
0.05g
$212.0 2025-03-13

Additional information on N-(cyanomethyl)-2-[(4-cyanophenyl)formamido]-N-propylacetamide

Recent Advances in the Study of N-(cyanomethyl)-2-[(4-cyanophenyl)formamido]-N-propylacetamide (CAS: 1795295-74-7)

N-(cyanomethyl)-2-[(4-cyanophenyl)formamido]-N-propylacetamide (CAS: 1795295-74-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The growing body of research on this molecule underscores its relevance in drug discovery and development, making it a focal point for contemporary studies.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of N-(cyanomethyl)-2-[(4-cyanophenyl)formamido]-N-propylacetamide. One of the key findings from these investigations is its ability to interact with specific protein targets involved in inflammatory and neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for certain kinase enzymes, suggesting its potential as a kinase inhibitor. This finding opens new avenues for the development of targeted therapies for diseases such as cancer and autoimmune disorders.

In addition to its kinase inhibitory activity, N-(cyanomethyl)-2-[(4-cyanophenyl)formamido]-N-propylacetamide has also been investigated for its role in modulating oxidative stress responses. A recent preclinical study highlighted its antioxidant properties, which could be leveraged in the treatment of conditions associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders. The compound's dual functionality as both a kinase inhibitor and an antioxidant makes it a versatile candidate for multifactorial therapeutic approaches.

The synthesis and optimization of N-(cyanomethyl)-2-[(4-cyanophenyl)formamido]-N-propylacetamide have also been a subject of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable methods for producing this compound, which is critical for its further evaluation in clinical settings. Researchers have employed innovative strategies, such as microwave-assisted synthesis and flow chemistry, to enhance the yield and purity of the compound, thereby facilitating its transition from the laboratory to potential pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of N-(cyanomethyl)-2-[(4-cyanophenyl)formamido]-N-propylacetamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research aims to optimize the compound's physicochemical properties to improve its drug-like characteristics and ensure its safety and efficacy in human trials.

In conclusion, N-(cyanomethyl)-2-[(4-cyanophenyl)formamido]-N-propylacetamide (CAS: 1795295-74-7) represents a compelling area of research in chemical biology and drug discovery. Its unique pharmacological profile and therapeutic potential position it as a promising candidate for the treatment of various diseases. Continued investigation into its mechanisms of action, synthetic optimization, and preclinical evaluation will be essential to fully realize its clinical applications. As the field progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.

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